Cas no 1211518-64-7 (3-(Trifluoromethyl)-4-piperazinobenzonitrile)

• Product Name: 3-(Trifluoromethyl)-4-piperazinobenzonitrile
• CAS No: 1211518-64-7
• MF: C₁₂H₁₂F₃N₃
• MW: 255.23899269104
• MDL: MFCD11038564
• CID: 5216055
• Update Time: 2026-03-06

3-(Trifluoromethyl)-4-piperazinobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)-4-piperazinobenzonitrile
• 4-(1-Piperazinyl)-3-(trifluoromethyl)benzonitrile
• 4-(piperazin-1-yl)-3-(trifluoromethyl)benzonitrile
• GS1560
• AT15706

• MDL： MFCD11038564
• Inchi： 1S/C12H12F3N3/c13-12(14,15)10-7-9(8-16)1-2-11(10)18-5-3-17-4-6-18/h1-2,7,17H,3-6H2
• InChI Key： SMAAUWXIUTZWCA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=CC=1N1CCNCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 327
• XLogP3: 2
• Topological Polar Surface Area: 39.1

Additional information on 3-(Trifluoromethyl)-4-piperazinobenzonitrile

Recent Advances in the Study of 3-(Trifluoromethyl)-4-piperazinobenzonitrile (CAS: 1211518-64-7)

3-(Trifluoromethyl)-4-piperazinobenzonitrile (CAS: 1211518-64-7) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

The compound's unique structure, featuring a trifluoromethyl group and a piperazine moiety, has been the subject of extensive research due to its potential to modulate biological targets. Recent publications have explored its role as a building block in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways. For instance, a 2023 study demonstrated its utility in the development of selective JAK2 inhibitors, which show promise in treating myeloproliferative disorders.

In terms of synthetic chemistry, advancements have been made in optimizing the production of 3-(Trifluoromethyl)-4-piperazinobenzonitrile. A recent patent application disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. This method employs a novel catalytic system that minimizes byproduct formation, addressing previous challenges in large-scale production.

Pharmacological studies have revealed interesting insights into the compound's mechanism of action. Research published in the Journal of Medicinal Chemistry (2024) identified its metabolite as a potent modulator of serotonin receptors, suggesting potential applications in neurological disorders. However, the study also noted the need for further investigation into its pharmacokinetic profile and potential off-target effects.

The compound's stability under various physiological conditions has been another area of focus. Recent in vitro studies have shown that 3-(Trifluoromethyl)-4-piperazinobenzonitrile maintains structural integrity across a wide pH range, making it suitable for oral administration formulations. This property, combined with its favorable lipophilicity, positions it as an attractive candidate for further drug development efforts.

Looking ahead, researchers are exploring the compound's potential in combination therapies. Preliminary data from cell-based assays indicate synergistic effects when used alongside existing chemotherapeutic agents, particularly in resistant cancer cell lines. These findings, though preliminary, open new avenues for investigating its role in overcoming drug resistance mechanisms.

In conclusion, 3-(Trifluoromethyl)-4-piperazinobenzonitrile (CAS: 1211518-64-7) continues to be a compound of significant interest in pharmaceutical research. Recent advancements in its synthesis, coupled with growing understanding of its pharmacological properties, suggest it will remain an important focus area in drug discovery programs targeting various therapeutic areas.